Cas no 2171675-11-7 (3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171675-11-7
• MF: C₃₀H₃₃N₃O₅
• MW: 515.60012793541
• CID: 6360897
• PubChem ID: 165563849
• Update Time: 2025-10-21

3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171675-11-7
• 3-[benzyl(methyl)amino]-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid
• EN300-1545874

• Inchi： 1S/C30H33N3O5/c1-20(16-28(34)32-27(29(35)36)18-33(2)17-21-10-4-3-5-11-21)31-30(37)38-19-26-24-14-8-6-12-22(24)23-13-7-9-15-25(23)26/h3-15,20,26-27H,16-19H2,1-2H3,(H,31,37)(H,32,34)(H,35,36)
• InChI Key： QWZFAEOWFXPFSW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC(C(=O)O)CN(C)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 515.24202116g/mol
• Monoisotopic Mass: 515.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

3-Benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic Acid: A Comprehensive Overview

The compound with CAS No 2171675-11-7, known as 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, is a highly specialized molecule with significant potential in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzyl group, a methyl amino group, and a fluorenylmethoxycarbonyl (Fmoc) moiety. These structural elements contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and drug design. The Fmoc group, which is a well-known protecting group in solid-phase peptide synthesis (SPPS), plays a crucial role in controlling the reactivity of amino groups during the synthesis process. In the case of 3-benzyl(methyl)amino-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, the Fmoc group enhances the stability of the molecule and facilitates its use in various biochemical applications.

The benzyl(methyl)amino group in this compound adds another layer of complexity to its structure. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which are essential for molecular recognition and binding in biological systems. Recent research has shown that such groups can significantly influence the pharmacokinetic properties of drugs, including their absorption, distribution, metabolism, and excretion (ADME).

Moreover, the butanamide propanoic acid backbone of this compound provides a flexible framework for further functionalization. This flexibility allows chemists to modify the molecule to target specific biological pathways or to improve its bioavailability. For instance, recent advancements in medicinal chemistry have demonstrated how such backbones can be optimized to enhance drug delivery systems and reduce off-target effects.

In terms of applications, 3-benzyl(methyl)amino-2-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid has shown promise in several areas. Its potential as a building block for peptide-based drugs is particularly noteworthy. By incorporating this compound into peptide libraries, researchers can explore its interactions with various biological targets, such as enzymes or receptors, paving the way for the discovery of novel therapeutic agents.

Additionally, this compound has been utilized in the development of bioconjugates and targeted drug delivery systems. The presence of both Fmoc and benzyl groups makes it an ideal candidate for click chemistry reactions and other modular assembly techniques. These techniques are increasingly being employed to create complex molecules with precise control over their structure and function.

From a synthetic standpoint, the preparation of 3-benzyl(methyl)amino-2-{(9H-fluoren-9-yl)methoxycarbonyl}aminobutanamide propanoic acid involves a series of carefully designed reactions. These include nucleophilic substitutions, amide bond formations, and protecting/deprotecting steps. Recent advances in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure versions of this compound, which are critical for studying its stereochemical effects on biological activity.

In conclusion, CAS No 2171675-11_7 represents a cutting-edge molecule with multifaceted applications in contemporary chemistry and biology. Its intricate structure endows it with unique properties that make it invaluable for both academic research and industrial drug development. As ongoing research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of molecular design and function.